Cas no 1379364-48-3 (2-(5-fluoro-2-methoxyphenyl)butan-2-ol)

• Product Name: 2-(5-fluoro-2-methoxyphenyl)butan-2-ol
• CAS No: 1379364-48-3
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• MDL: MFCD20528393
• CID: 5208779
• Update Time: 2026-03-06

2-(5-fluoro-2-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methoxyphenyl)butan-2-ol

• MDL： MFCD20528393
• Inchi： 1S/C11H15FO2/c1-4-11(2,13)9-7-8(12)5-6-10(9)14-3/h5-7,13H,4H2,1-3H3
• InChI Key： UCEDWUDJGRHMJX-UHFFFAOYSA-N
• SMILES： CC(C1=CC(F)=CC=C1OC)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(5-fluoro-2-methoxyphenyl)butan-2-ol

Comprehensive Overview of 2-(5-Fluoro-2-methoxyphenyl)butan-2-ol (CAS No. 1379364-48-3)

2-(5-Fluoro-2-methoxyphenyl)butan-2-ol (CAS No. 1379364-48-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a fluoro-methoxyphenyl moiety attached to a butan-2-ol backbone, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(5-Fluoro-2-methoxyphenyl)butan-2-ol synthesis," "CAS 1379364-48-3 applications," and "fluoro-methoxyphenyl derivatives," reflecting its relevance in drug discovery and material science.

The compound's molecular structure, characterized by the presence of a fluorine atom and a methoxy group, contributes to its potential bioactivity. In recent years, fluorinated compounds have become a hotspot in medicinal chemistry due to their enhanced metabolic stability and membrane permeability. Searches for "fluorinated drug intermediates" and "methoxyphenyl derivatives in pharmaceuticals" highlight the growing interest in such molecules. 2-(5-Fluoro-2-methoxyphenyl)butan-2-ol is no exception, with studies exploring its role in the development of novel therapeutic agents.

From a synthetic perspective, CAS No. 1379364-48-3 is often synthesized via multi-step organic reactions, including Grignard reactions or nucleophilic substitutions. Its purity and yield are critical for downstream applications, prompting queries like "how to purify 2-(5-Fluoro-2-methoxyphenyl)butan-2-ol" and "optimizing synthesis of fluorinated butanols." Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its quality for research and industrial use.

Beyond pharmaceuticals, 2-(5-Fluoro-2-methoxyphenyl)butan-2-ol has potential applications in agrochemicals and specialty chemicals. The fluoro-methoxyphenyl group is known to impart herbicidal and fungicidal properties, aligning with the increasing demand for "eco-friendly agrochemicals" and "sustainable crop protection." This versatility makes the compound a subject of interest for researchers exploring "green chemistry solutions" and "fluorine in agrochemical design."

In summary, 2-(5-Fluoro-2-methoxyphenyl)butan-2-ol (CAS No. 1379364-48-3) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and beyond. Its structural features, combined with the rising trend of fluorinated molecules in science, underscore its importance. As searches for "innovative fluorinated intermediates" and "CAS 1379364-48-3 suppliers" continue to grow, this compound remains a key player in advancing chemical and biological research.